An In-Depth Technical Guide to the Physicochemical Properties of Piperazinediethanol Derivatives
An In-Depth Technical Guide to the Physicochemical Properties of Piperazinediethanol Derivatives
Abstract: This technical guide provides a comprehensive analysis of the core physicochemical properties of key piperazinediethanol derivatives, which are crucial scaffolds in modern drug development and material science. While the specific isomer 2,6-piperazinediethanol is not extensively characterized in scientific literature, this guide focuses on the industrially significant and well-documented N-substituted isomers: 1,4-Piperazinediethanol and 1-(2-Hydroxyethyl)piperazine . We delve into their chemical identity, core physical properties, and the causality behind experimental choices for their characterization. This document is intended for researchers, medicinal chemists, and formulation scientists, providing both foundational data and practical, field-proven protocols to ensure scientific integrity and reproducibility in the laboratory.
Introduction: The Piperazine Scaffold and Its Isomeric Complexity
The piperazine ring is a privileged structure in medicinal chemistry, forming the backbone of numerous FDA-approved drugs. Its unique properties—two basic nitrogen atoms, a stable chair conformation, and the ability to be functionalized at the 1 and 4 positions—allow it to modulate aqueous solubility, lipophilicity, and target engagement. The addition of hydroxyethyl groups creates piperazinediethanol derivatives, enhancing hydrophilicity and providing handles for further chemical modification.
A critical distinction must be made regarding substituent placement. The user's topic specified 2,6-Piperazinediethanol , which implies substitution on the carbon atoms of the piperazine ring. However, a thorough review of chemical databases and literature reveals a scarcity of data for this C-substituted isomer. In contrast, N-substituted isomers, where the hydroxyethyl groups are attached to the nitrogen atoms, are common chemical building blocks with extensive documentation.
Therefore, to provide an authoritative and practical guide, this document will focus on the following key compounds:
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1,4-Piperazinediethanol (also known as N,N'-Bis(2-hydroxyethyl)piperazine): A symmetrical molecule with two hydroxyethyl groups, one on each nitrogen.
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1-(2-Hydroxyethyl)piperazine (or N-(2-Hydroxyethyl)piperazine): A common precursor and intermediate, with one hydroxyethyl group on one nitrogen, leaving the other nitrogen as a secondary amine.[1]
Understanding the properties of these N-substituted isomers is fundamental for anyone working with piperazine-based compounds in pharmaceutical and chemical industries.
Part 1: Physicochemical Profile of 1,4-Piperazinediethanol
1,4-Piperazinediethanol is a symmetrical diamine alcohol used in the synthesis of more complex molecules, including salt-inducible kinase inhibitors for therapeutic use.[2][3] Its symmetrical nature and dual hydroxyl groups dictate its physical properties, particularly its high melting point and water solubility.
Chemical Identity and Structure
// Define nodes for atoms N1 [label="N", pos="0,0.75!"]; N4 [label="N", pos="0,-0.75!"]; C2 [label="CH₂", pos="-1.2,0.375!"]; C3 [label="CH₂", pos="-1.2,-0.375!"]; C5 [label="CH₂", pos="1.2,-0.375!"]; C6 [label="CH₂", pos="1.2,0.375!"];
C1_eth [label="CH₂", pos="0,2.25!"]; O1_eth [label="OH", pos="0,3!"]; C4_eth [label="CH₂", pos="0,-2.25!"]; O4_eth [label="OH", pos="0,-3!"]; C1_eth_link [label="CH₂", pos="0,1.5!"]; C4_eth_link [label="CH₂", pos="0,-1.5!"];
// Define edges for bonds edge [color="#202124"]; N1 -- C2; C2 -- C3; C3 -- N4; N4 -- C5; C5 -- C6; C6 -- N1; N1 -- C1_eth_link; C1_eth_link -- C1_eth; C1_eth -- O1_eth; N4 -- C4_eth_link; C4_eth_link -- C4_eth; C4_eth -- O4_eth; } Figure 1: Chemical structure of 1,4-Piperazinediethanol.
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IUPAC Name: 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanol[4]
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Synonyms: N,N'-Bis(2-hydroxyethyl)piperazine, 1,4-Di(2-hydroxyethyl)piperazine[3]
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CAS Number: 122-96-3[5]
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Molecular Formula: C₈H₁₈N₂O₂[4]
Core Physicochemical Properties
The properties of 1,4-Piperazinediethanol are summarized in the table below. Its solid nature at room temperature and high water solubility are direct consequences of the strong intermolecular hydrogen bonding enabled by its two hydroxyl groups and the polarity of the piperazine nitrogens.
| Property | Value | Source(s) |
| Appearance | White crystalline powder | [2][3] |
| Melting Point | 133.5-136 °C | [2][3] |
| Boiling Point | 215-220 °C at 50 mmHg | [2][3] |
| Density | 1.097 g/cm³ | [2][3] |
| Water Solubility | Soluble | [2][3] |
| Solubility (Other) | Slightly soluble in DMSO and Methanol | [3] |
| pKa (Predicted) | 14.66 ± 0.10 | [2][3] |
| LogP (Predicted) | -1.92 (at 20°C) | [3] |
| Flash Point | 166 °C | [2][3] |
| Storage | Sealed in dry, Room Temperature | [2][3] |
Part 2: Physicochemical Profile of 1-(2-Hydroxyethyl)piperazine
1-(2-Hydroxyethyl)piperazine is a widely used intermediate in the synthesis of pharmaceuticals, particularly neuroleptic agents, and as a corrosion inhibitor.[1][6][7] Unlike its disubstituted counterpart, it possesses one secondary amine, making it a stronger base and giving it a distinct reactivity profile.
Chemical Identity and Structure
// Define nodes for atoms N1 [label="N", pos="0,0.75!"]; N4 [label="NH", pos="0,-0.75!"]; C2 [label="CH₂", pos="-1.2,0.375!"]; C3 [label="CH₂", pos="-1.2,-0.375!"]; C5 [label="CH₂", pos="1.2,-0.375!"]; C6 [label="CH₂", pos="1.2,0.375!"];
C1_eth [label="CH₂", pos="0,2.25!"]; O1_eth [label="OH", pos="0,3!"]; C1_eth_link [label="CH₂", pos="0,1.5!"];
// Define edges for bonds edge [color="#202124"]; N1 -- C2; C2 -- C3; C3 -- N4; N4 -- C5; C5 -- C6; C6 -- N1; N1 -- C1_eth_link; C1_eth_link -- C1_eth; C1_eth -- O1_eth; } Figure 2: Chemical structure of 1-(2-Hydroxyethyl)piperazine.
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IUPAC Name: 2-(Piperazin-1-yl)ethan-1-ol[7]
Core Physicochemical Properties
The presence of a single hydroxyethyl group and a secondary amine makes this compound a liquid at room temperature with a much lower melting point than the 1,4-disubstituted version. It is miscible with water, a property enhanced by the polar amine and hydroxyl functionalities.
| Property | Value | Source(s) |
| Appearance | Clear colorless to pale yellow oily liquid | [1][7] |
| Melting Point | -38.5 °C | [1][7] |
| Boiling Point | 246 °C | [1][7] |
| Density | 1.061 g/mL at 25 °C | [1][7] |
| Water Solubility | Miscible | [1][7] |
| Solubility (Other) | Slightly soluble in Chloroform and Methanol | [1][7] |
| pKa (Predicted) | 14.96 ± 0.10 | [1][7] |
| pH | 12.3 (100g/L in H₂O at 20°C) | [7] |
| LogP (Predicted) | -1.47 (at 25°C) | [7] |
| Flash Point | >230 °F (>110 °C) | [1][7] |
| Storage | Store below +30°C | [1][7] |
Part 3: Field-Proven Experimental Protocols
To ensure the trustworthiness and reproducibility of physicochemical data, standardized and well-understood experimental protocols are essential. The following sections describe self-validating systems for determining key parameters.
Protocol 1: Aqueous Solubility Determination (Shake-Flask Method)
This protocol determines the thermodynamic equilibrium solubility of a compound, a critical parameter for drug delivery and formulation.
Causality: The shake-flask method (OECD Guideline 105) is the gold standard because it allows a compound to reach true thermodynamic equilibrium between its solid state and a saturated solution. The extended equilibration time is crucial for compounds that may initially form supersaturated solutions or have slow dissolution kinetics. Temperature control is vital as solubility is temperature-dependent.
Methodology:
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Preparation: Add an excess amount of the solid compound (e.g., 1,4-Piperazinediethanol) to a known volume of purified water (or a relevant buffer system) in a sealed, inert glass vial. "Excess" ensures that undissolved solid remains at equilibrium.
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Equilibration: Place the vial in a shaker bath set to a constant temperature (e.g., 25°C or 37°C) and agitate for a prolonged period (typically 24-72 hours) to ensure equilibrium is reached.
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Phase Separation: After equilibration, cease agitation and allow the suspension to settle. Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet all undissolved solids.
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Sampling: Carefully extract a precise aliquot from the clear supernatant, avoiding any disturbance of the solid pellet.
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Quantification: Dilute the aliquot with a suitable solvent and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.
-
Validation: The presence of remaining solid material at the end of the experiment visually confirms that a saturated solution was achieved.
Protocol 2: pKa Determination (Potentiometric Titration)
The dissociation constant (pKa) governs the ionization state of a molecule at a given pH, profoundly impacting its solubility, permeability, and receptor binding.
Causality: Potentiometric titration is a direct and robust method for measuring pKa. It works by monitoring the change in pH of a solution of the analyte as a titrant (a strong acid or base) is added incrementally. The pKa corresponds to the pH at which the compound is 50% ionized. For a basic compound like a piperazine derivative, titration with a strong acid will reveal the pKa values associated with the protonation of its nitrogen atoms.
Methodology:
-
System Setup: Calibrate a pH meter with at least three standard buffers (e.g., pH 4.0, 7.0, 10.0). Use a temperature-controlled vessel and a calibrated automatic burette for precise titrant delivery.
-
Sample Preparation: Accurately weigh and dissolve the compound in high-purity water (with an adjusted ionic strength, e.g., 0.15 M KCl, to maintain constant activity coefficients).
-
Titration (for a base):
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Begin titrating the solution with a standardized strong acid (e.g., 0.1 M HCl).
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Record the pH after each incremental addition of the acid. Add smaller increments near the equivalence points where the pH changes rapidly.
-
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Data Analysis:
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Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve.
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The pKa is determined from the pH value at the half-equivalence point (the midpoint of the buffer region on the curve).
-
Alternatively, calculate the first derivative of the curve (ΔpH/ΔV) to precisely identify the equivalence point(s).
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Trustworthiness Check: The shape and clarity of the titration curve's inflection points serve as an internal validation of the measurement's quality. For piperazine derivatives, two inflection points may be observed, corresponding to the two pKa values of the nitrogen atoms.
References
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Cochran, B. M., & Michael, F. E. (2008). A highly diastereoselective intramolecular hydroamination is the key step in a modular synthesis of 2,6-disubstituted piperazines. Organic Letters, 10(3), 329–332. [Link]
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Organic Chemistry Portal. (n.d.). Synthesis of piperazines. [Link]
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LookChem. (n.d.). N-(2-Hydroxyethyl)piperazine. Retrieved February 6, 2026, from [Link]
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LookChem. (n.d.). 1,4-BIS(2-HYDROXYETHYL)PIPERAZINE. Retrieved February 6, 2026, from [Link]
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Sergeeva, E. E., et al. (2022). Methods for the Catalytic Synthesis of Piperazine. Catalysis in Industry, 14(2), 218–230. [Link]
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Manciu, D., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(23), 7808. [Link]
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PubChem. (n.d.). 1-(2-Hydroxyethyl)piperazine. National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]
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PubChem. (n.d.). 1,4-Piperazinediethanol. National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]
- Google Patents. (n.d.). Preparation method of 2-hydroxyethyl piperazine.
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CAS Common Chemistry. (n.d.). 1,4-Piperazinediethanol. American Chemical Society. Retrieved February 6, 2026, from [Link]
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